Cas no 1428123-66-3 (2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide)

2-Cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide is a specialized organic compound featuring a cyanoacrylamide core linked to a 2,5-dimethoxybenzenesulfonyl group and a furan-2-yl substituent. This structure confers potential reactivity as an electrophilic acceptor, making it useful in synthetic chemistry for Michael addition reactions or as a precursor in heterocyclic synthesis. The presence of electron-donating methoxy groups and the sulfonyl moiety enhances its stability and selectivity in nucleophilic interactions. Its furan ring may facilitate further functionalization or applications in materials science. The compound’s well-defined molecular architecture makes it a valuable intermediate for pharmaceutical or agrochemical research, particularly in designing bioactive molecules with tailored properties.

2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide structure

1428123-66-3 structure

Product Name:2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide

CAS No:1428123-66-3

MF:C₁₆H₁₄N₂O₆S

MW:362.357162952423

CID:5885002

PubChem ID:94188361

Update Time:2025-06-08

2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z612686274
- (Z)-2-Cyano-N-(2,5-dimethoxyphenyl)sulfonyl-3-(furan-2-yl)prop-2-enamide
- EN300-26603875
- 1428123-66-3
- 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide
- Inchi： 1S/C16H14N2O6S/c1-22-12-5-6-14(23-2)15(9-12)25(20,21)18-16(19)11(10-17)8-13-4-3-7-24-13/h3-9H,1-2H3,(H,18,19)/b11-8-
- InChI Key： SKHWYXVSTQJUAI-FLIBITNWSA-N
- SMILES： S(C1C=C(C=CC=1OC)OC)(NC(/C(/C#N)=C\C1=CC=CO1)=O)(=O)=O

Computed Properties

Exact Mass: 362.05725734g/mol
Monoisotopic Mass: 362.05725734g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 660
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 127Å²

2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26603875-0.05g	2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide	1428123-66-3	95.0%	0.05g	$246.0	2025-03-20

2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide Related Literature

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Additional information on 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide

Comprehensive Overview of 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide (CAS No. 1428123-66-3)

The compound 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide (CAS No. 1428123-66-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the cyano group, dimethoxybenzenesulfonyl moiety, and furan-2-yl substituent, make it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in drug discovery targeting precision medicine and personalized therapies.

In recent years, the demand for sulfonamide derivatives like 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide has surged due to their role in developing small-molecule therapeutics. This compound's electron-withdrawing and electron-donating groups create a balanced electronic environment, enhancing its reactivity in cross-coupling reactions—a hot topic in green chemistry and catalysis. Its furan ring further contributes to its utility in designing heterocyclic scaffolds, a key focus area for AI-driven drug design platforms.

The synthesis of CAS No. 1428123-66-3 typically involves multi-step protocols, including sulfonylation and Knoevenagel condensation, which are frequently searched terms in organic synthesis databases. Optimizing these reactions for high yield and low environmental impact resonates with the growing emphasis on sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, addressing common queries about quality control in pharmaceutical intermediates.

Beyond pharmaceuticals, 2-cyano-N-(2,5-dimethoxybenzenesulfonyl)-3-(furan-2-yl)prop-2-enamide shows promise in material science, particularly in organic electronics. Its conjugated system and photophysical properties make it a candidate for OLEDs or sensors, topics trending in nanotechnology forums. The compound’s stability under various pH conditions is another area of investigation, often linked to searches on chemical storage and handling protocols.

In summary, CAS No. 1428123-66-3 represents a nexus of innovation across drug development, catalysis, and advanced materials. Its multifaceted applications align with global research priorities, such as carbon-neutral synthesis and bioactive heterocycles, ensuring its relevance in both academic and industrial settings. Future studies may explore its structure-activity relationships (SAR) to unlock further potential, a subject frequently queried in cheminformatics platforms.